Cas no 2202248-16-4 (4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine
• CAS No: 2202248-16-4
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 5325180
• Update Time: 2025-06-08

4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine, 4-(cyclopropylmethoxy)-
• 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C10H11N3O/c1-2-8(1)7-14-10-9-3-4-12-13(9)6-5-11-10/h3-6,8H,1-2,7H2
• InChI Key： VULBAJUPHYESMK-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2OCC1CC1

Additional information on 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine

4-(Cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine (CAS No. 2202248-16-4): A Comprehensive Overview of Its Properties and Applications

4-(Cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine (CAS No. 2202248-16-4) is a specialized heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrazolo[1,5-a]pyrazine core and cyclopropylmethoxy substituent, exhibits remarkable potential in drug discovery and development. Its molecular structure combines a bicyclic aromatic system with a cyclopropyl group, offering a versatile scaffold for designing novel bioactive molecules.

In recent years, researchers have explored the applications of 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine in targeting various biological pathways. The compound's ability to modulate enzyme activity and receptor interactions makes it a valuable candidate for investigating kinase inhibitors and GPCR-targeted therapies, which are currently hot topics in precision medicine. With the growing demand for small-molecule therapeutics, this compound has emerged as a promising building block for developing next-generation drugs.

The synthesis of CAS 2202248-16-4 involves multi-step organic reactions, including cyclization and functional group transformations. Its pyrazolo[1,5-a]pyrazine backbone is particularly noteworthy due to its similarity to purine bases, enabling interactions with biological targets such as ATP-binding sites. This property aligns with the increasing interest in fragment-based drug design and computational chemistry, as researchers seek to optimize lead compounds with improved efficacy and selectivity.

From a physicochemical perspective, 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine demonstrates favorable properties for drug development, including moderate lipophilicity and metabolic stability. These characteristics address common challenges in ADME optimization, a critical focus area in modern pharmaceutical R&D. The compound's cyclopropyl moiety is particularly advantageous, as this structural feature is known to enhance binding affinity and reduce off-target effects—key considerations in the development of selective kinase inhibitors.

The versatility of pyrazolo[1,5-a]pyrazine derivatives extends beyond therapeutic applications. Recent studies have explored their potential in agrochemical research and material science, reflecting broader trends in cross-disciplinary innovation. As the scientific community continues to investigate structure-activity relationships (SAR) for this class of compounds, CAS 2202248-16-4 serves as an important reference point for medicinal chemists and researchers alike.

Quality control and analytical characterization of 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine typically involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure the compound meets the stringent purity standards required for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in drug development further underscores the importance of rigorous analytical protocols for intermediates like 2202248-16-4.

Looking ahead, the scientific community anticipates expanded applications for pyrazolo[1,5-a]pyrazine derivatives in addressing unmet medical needs. With ongoing research into personalized medicine and targeted therapies, compounds such as 4-(cyclopropylmethoxy)pyrazolo[1,5-a]pyrazine are poised to play a pivotal role in advancing therapeutic innovation. Its unique structural features continue to inspire novel synthetic approaches and biological evaluations across multiple research domains.

For researchers interested in heterocyclic chemistry or medicinal chemistry, CAS 2202248-16-4 represents an intriguing case study in molecular design. The compound's balanced physicochemical properties and synthetic accessibility make it an attractive subject for both academic investigations and industrial applications. As the field progresses, we can expect to see more derivatives of this scaffold entering preclinical and clinical development pipelines.